Cas no 21637-25-2 (Isoquercitrin)

Isoquercitrin is a flavonoid glycoside derived from quercetin, known for its enhanced bioavailability compared to its aglycone counterpart. It exhibits strong antioxidant properties, effectively scavenging free radicals and mitigating oxidative stress. Isoquercitrin demonstrates notable anti-inflammatory and anti-allergic activities, making it valuable in research applications targeting metabolic and immune-related disorders. Its water solubility and stability further improve its utility in pharmaceutical and nutraceutical formulations. Studies suggest potential benefits in cardiovascular health, neuroprotection, and glucose metabolism modulation. As a standardized compound, it is widely used in biochemical research due to its consistent purity and well-documented mechanisms of action.
Isoquercitrin structure
Isoquercitrin structure
Product Name:Isoquercitrin
CAS No:21637-25-2
MF:C21H20O12
MW:464.376307487488
MDL:MFCD00017746
CID:51831
PubChem ID:13179952
Update Time:2025-06-08

Isoquercitrin Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dihydroxyphenyl)-3-(β-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucofuranosyloxy)-5,7-dihydroxy-
    • Isoquercitrin
    • Isoquercitroside
    • 2-(3,4-dihydroxyphenyl)-3-(&#x3B2
    • Isopseudopsoralen
    • isopseudopsoralene
    • isopseudosporalen
    • Isoquercetin
    • quercetin 3-O-beta-D-glucofuranoside
    • Quercetin 3-O-glucofuranoside
    • quercetin 3-O-glucoside
    • Quercetin 3-β-D-glucoside
    • quercetin-3-glucoside
    • Quercetin 3-beta-D-glucoside
    • 2-(3,4-Hihydroxyphenyl)-3-(beta-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
    • 2-(3,4-dihydroxyphenyl)-3-(β-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
    • Isoquercitrin with HPLC [21637-25-2]
    • Quercitin-3'-O- glucofuranoside
    • 3-[5-(1,2-Dihydroxyethyl)-3,4-dihydroxyoxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl hexofuranoside
    • Isotrifolin;Quercetin 3-O-beta-D-glucofuranoside
    • BCP11535
    • 21637-25-2
    • DTXSID50871989
    • MDL: MFCD00017746
    • Inchi: 1S/C21H20O12/c22-6-12(27)19-16(29)17(30)21(32-19)33-20-15(28)14-11(26)4-8(23)5-13(14)31-18(20)7-1-2-9(24)10(25)3-7/h1-5,12,16-17,19,21-27,29-30H,6H2
    • InChI Key: OPJZLUXFQFQYAI-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1C(CO)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)O)O)O)O)=O
    • BRN: 100989

Computed Properties

  • Exact Mass: 464.09500
  • Monoisotopic Mass: 464.09547607 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 207
  • Molecular Weight: 464.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.87
  • Melting Point: 199-210°C
  • Boiling Point: 916.3±65.0 °C at 760 mmHg
  • Flash Point: 322.3±27.8 °C
  • Refractive Index: 1.803
  • Solubility: 生物体外In Vitro:DMSO溶解度125 mg/mL(269.18 mM;Need ultrasonic)
  • PSA: 210.51000
  • LogP: -0.53890

Isoquercitrin Security Information

Isoquercitrin Pricemore >>

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Isoquercitrin Suppliers

Amadis Chemical Company Limited
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(CAS:21637-25-2)Isoquercitrin
Order Number:A815551
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:03
Price ($):248.0/203.0/169.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:21637-25-2)ISOQUERCITRIN
Order Number:sfd14626
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:21637-25-2)Isoquercitroside
Order Number:LE972
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:21637-25-2)Isoquercitrin
A815551
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):248.0/203.0/169.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:21637-25-2)ISOQUERCITRIN
sfd14626
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email